Cas no 2137143-49-6 ((3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol
• CAS No: 2137143-49-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5777110
• PubChem ID: 96735065
• Update Time: 2025-08-05

(3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137143-49-6
• EN300-1164937
• (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol

• Inchi： 1S/C7H13N3O/c1-10-5-9-4-7(10)6(8)2-3-11/h4-6,11H,2-3,8H2,1H3/t6-/m0/s1
• InChI Key： GITRHZOBRIQGDL-LURJTMIESA-N
• SMILES： OCC[C@@H](C1=CN=CN1C)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol

Introduction to (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol (CAS No. 2137143-49-6)

(3S-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2137143-49-6, this compound represents a novel synthetic intermediate with potential applications in the creation of bioactive molecules. Its unique structural features, particularly the presence of an amino group and a methyl-substituted imidazole ring, make it a promising candidate for further exploration in drug discovery.

The compound's stereochemistry, specifically the (3S) configuration, is a critical aspect that influences its biological activity. Chirality plays a pivotal role in the pharmacological properties of many drugs, and (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol is no exception. The precise three-dimensional arrangement of its atoms can affect how it interacts with biological targets, such as enzymes and receptors. This makes the study of its stereochemical properties essential for optimizing its therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These methods not only improve the yield and scalability of the synthesis but also ensure that the final product meets stringent quality standards.

The imidazole ring in (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol is a key structural motif that has been widely studied for its biological activity. Imidazole derivatives are known for their diverse pharmacological effects, including antifungal, antiviral, and anti-inflammatory properties. The presence of a methyl group at the 1-position of the imidazole ring enhances its stability and bioavailability, making it an attractive scaffold for drug development.

In recent years, there has been growing interest in exploring the therapeutic potential of imidazole-based compounds. For instance, studies have shown that certain imidazole derivatives exhibit potent inhibitory effects on specific enzymes involved in cancer progression. The amino group in (3S)-3-amino-3-(1-methyl-1H-imidazol-5-yl)propan-1-ol provides a site for further functionalization, allowing researchers to design molecules with enhanced binding affinity and selectivity.

The compound's potential applications extend beyond oncology. Researchers are investigating its role in developing treatments for neurological disorders, where imidazole derivatives have shown promise in modulating neurotransmitter activity. The stereochemical purity of (3S)-3-amino-3-(1-methyl-1H-imidazol-5-ylopano-l) is particularly relevant here, as enantiomeric differences can significantly impact biological responses.

Synthetic methodologies have evolved to incorporate functional groups like amino and imidazole moieties with high precision. Techniques such as Buchwald-Hartwig coupling reactions have enabled the formation of carbon-nitrogen bonds under mild conditions, facilitating the construction of complex molecular architectures. These advancements have made it feasible to synthesize (3S)-3-amino-o-(methyl-lH-imidazol~5~yI)propan~l-oI and related derivatives with greater ease and efficiency.

The pharmacokinetic properties of (3S)-3-amino-o-(methyl-lH-imidazoI~5~yI)propan~l-oI are also under investigation to ensure optimal drug delivery and efficacy. Studies have focused on understanding how factors such as solubility, metabolic stability, and tissue distribution influence its therapeutic outcomes. By optimizing these parameters, researchers aim to develop formulations that maximize bioavailability while minimizing side effects.

In conclusion, (3S)-33-amino33(o(ImethyllHimidazoI~51yl)propano-l-oI) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and stereochemical configuration make it a valuable building block for drug discovery efforts. As synthetic methodologies continue to improve, the accessibility of such specialized compounds will enhance our ability to develop innovative treatments for various diseases.